Cas no 948834-78-4 (4-aminoazepan-2-one)
4-aminoazepan-2-one structure
Product Name:4-aminoazepan-2-one
CAS No:948834-78-4
MF:C6H12N2O
MW:128.172281265259
MDL:MFCD12024783
CID:1033854
PubChem ID:71607353
Update Time:2024-10-25
4-aminoazepan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Aminoazepan-2-one hydrochloride
- 4-Amino-azepan-2-one
- 4-Aminohexahydro-2H-azepin-2-one (ACI)
- 4-aminoazepan-2-one
- SY322873
- 4-Aminoazepan-2-one--hydrogen chloride (1/1)
- SCHEMBL26627502
- 4-Aminoazepan-2-one HCl
- MFCD15529625
- 4-aminoazepan-2-one;hydrochloride
- F19647
- 1427436-28-9
- 948834-78-4
- DTXSID80856305
- CS-0446424
- J-514421
- 4-Aminoazepan-2-onehydrochloride
- AKOS016844414
-
- MDL: MFCD12024783
- Inchi: 1S/C6H12N2O/c7-5-2-1-3-8-6(9)4-5/h5H,1-4,7H2,(H,8,9)
- InChI Key: VTQGYRVGBASLDF-UHFFFAOYSA-N
- SMILES: O=C1CC(N)CCCN1
Computed Properties
- Exact Mass: 164.0716407g/mol
- Monoisotopic Mass: 164.0716407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 114
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1Ų
4-aminoazepan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A620048-2.5mg |
4-aminoazepan-2-one hydrochloride |
948834-78-4 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A620048-5mg |
4-aminoazepan-2-one hydrochloride |
948834-78-4 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A620048-25mg |
4-aminoazepan-2-one hydrochloride |
948834-78-4 | 25mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM200402-1g |
4-aminoazepan-2-one hydrochloride |
948834-78-4 | 95% | 1g |
$1052 | 2021-06-09 | |
| Chemenu | CM200402-1g |
4-aminoazepan-2-one hydrochloride |
948834-78-4 | 95% | 1g |
$*** | 2023-05-29 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A27830-100mg |
4-Aminoazepan-2-one hydrochloride |
948834-78-4 | 95% | 100mg |
¥3912.0 | 2023-09-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A27830-25mg |
4-Aminoazepan-2-one hydrochloride |
948834-78-4 | 95% | 25mg |
¥1972.0 | 2023-09-09 | |
| eNovation Chemicals LLC | Y0979848-1g |
4-Aminoazepan-2-one hydrochloride |
948834-78-4 | 95% | 1g |
$800 | 2024-08-02 | |
| Alichem | A449041511-250mg |
4-Aminoazepan-2-one hydrochloride |
948834-78-4 | 95% | 250mg |
$445.50 | 2023-08-31 | |
| Alichem | A449041511-1g |
4-Aminoazepan-2-one hydrochloride |
948834-78-4 | 95% | 1g |
$1170.00 | 2023-08-31 |
4-aminoazepan-2-one Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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